N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine

• Molecular Formula: C13H17Cl2N5OS
• Molecular Weight: 362.3 g/mol
• IUPAC Name: N-[(3,5-dichloro-2-ethoxyphenyl)methyl]-2-(1-methyltetrazol-5-yl)sulfanylethanamine
• InChI: InChI=1S/C13H17Cl2N5OS/c1-3-21-12-9(6-10(14)7-11(12)15)8-16-4-5-22-13-17-18-19-20(13)2/h6-7,16H,3-5,8H2,1-2H3
• InChI Key: IRQNLENRGANOQU-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNCCSC2=NN=NN2C)Cl)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)Cl)CNCCSC2=NN=NN2C

Description

N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine, also known as A-887826, is a novel compound that has attracted attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine is a selective inhibitor of the T-type calcium channel, which is involved in the transmission of pain signals in the nervous system. By blocking this channel, this compound reduces the transmission of pain signals, leading to its analgesic effects. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, further contributing to its anti-inflammatory effects.
Biochemical and physiological effects:
In addition to its analgesic and anti-inflammatory effects, this compound has been shown to have other biochemical and physiological effects. It has been found to have a low potential for abuse and addiction, making it a safer alternative to opioid analgesics. It also has a relatively long half-life, which could reduce the frequency of dosing required for therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine has several advantages for lab experiments. It is a highly selective inhibitor of the T-type calcium channel, which makes it a useful tool for studying the role of this channel in pain transmission. It also has a well-defined mechanism of action, which could facilitate the development of other compounds with similar effects.
One limitation of this compound is its low solubility in aqueous solutions, which could make it difficult to administer in certain experimental settings. Additionally, its potency and selectivity could make it difficult to use in in vivo experiments, as high doses may be required to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine. One area of interest is the development of more potent and selective inhibitors of the T-type calcium channel, which could have even greater therapeutic potential for the treatment of pain and inflammation. Another area of interest is the investigation of the long-term effects of this compound, particularly with regard to its potential for tolerance and dependence. Finally, further research is needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine involves the reaction of 3,5-dichloro-2-ethoxybenzaldehyde with 1-methyl-1H-tetrazole-5-thiol in the presence of sodium hydride and dimethylformamide. The resulting product is then treated with 2-bromoethylamine hydrobromide to obtain this compound. This synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-(3,5-dichloro-2-ethoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine has been studied extensively for its potential therapeutic applications. It has been found to have potent analgesic effects in animal models of pain, making it a promising candidate for the treatment of chronic pain. It has also been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.